Cas no 115192-17-1 (benzyl N-(2-chloropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-chloropyridin-3-yl)carbamate
• CAS No: 115192-17-1
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD32717002
• CID: 3639323
• PubChem ID: 85556065
• Update Time: 2025-05-19

benzyl N-(2-chloropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-chloro-3-pyridinyl)-, phenylmethyl ester
• benzyl N-(2-chloropyridin-3-yl)carbamate
• EN300-3277286
• 115192-17-1

• MDL： MFCD32717002
• Inchi： 1S/C13H11ClN2O2/c14-12-11(7-4-8-15-12)16-13(17)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)
• InChI Key： WNCUADWXPZJQQV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0509053Da
• Monoisotopic Mass: 262.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloropyridin-3-yl)carbamate

Introduction to Benzyl N-(2-chloropyridin-3-yl)carbamate (CAS No. 115192-17-1)

Benzyl N-(2-chloropyridin-3-yl)carbamate, a compound with the chemical formula C₁₂H₁₀ClN₂O², is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 115192-17-1), has garnered attention due to its structural and functional properties that make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of Benzyl N-(2-chloropyridin-3-yl)carbamate features a benzyl group attached to a carbamate moiety, which is further linked to a 2-chloropyridine ring. This specific arrangement of functional groups imparts unique reactivity and binding characteristics, making it a versatile building block in medicinal chemistry. The presence of the chloro substituent on the pyridine ring enhances its interaction with biological targets, thereby facilitating the design of novel pharmacophores.

In recent years, there has been a growing interest in exploring the potential of Benzyl N-(2-chloropyridin-3-yl)carbamate in the development of small-molecule inhibitors for various diseases. Its structural motif is particularly relevant in the context of targeting enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. The carbamate group, known for its ability to form hydrogen bonds and coordinate with metal ions, provides a stable scaffold for further derivatization and optimization.

One of the most compelling aspects of Benzyl N-(2-chloropyridin-3-yl)carbamate is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in creating potent inhibitors of kinases and other enzymes implicated in signal transduction pathways. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead structure for drug discovery.

The synthesis of Benzyl N-(2-chloropyridin-3-yl)carbamate involves multi-step organic transformations that require precise control over reaction conditions. The chlorination step on the pyridine ring is particularly critical, as it determines the electronic properties and subsequent reactivity of the molecule. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of Benzyl N-(2-chloropyridin-3-yl)carbamate has revealed several interesting properties. In vitro studies have shown that it can interact with biological targets such as protein kinases and transcription factors, modulating key cellular processes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders. These findings have spurred further investigation into its therapeutic efficacy and safety profiles.

Recent advancements in computational chemistry have also contributed to our understanding of Benzyl N-(2-chloropyridin-3-yl)carbamate's behavior. Molecular modeling techniques have been used to predict binding affinities and optimize drug-like properties. These simulations have provided valuable insights into how structural modifications can enhance potency and selectivity, guiding the design of next-generation derivatives.

The industrial significance of Benzyl N-(2-chloropyridin-3-yl)carbamate extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing proprietary compounds based on this scaffold. Its well-documented synthetic routes and favorable physicochemical properties make it an attractive candidate for large-scale production. As drug development continues to evolve towards more targeted therapies, compounds like Benzyl N-(2-chloropyridin-3-yl)carbamate are poised to play a crucial role.

In conclusion, Benzyl N-(2-chloropyridin-3-yl)carbamate (CAS No. 115192-17-1) represents a fascinating example of how structural innovation can drive therapeutic progress. Its unique combination of reactivity and binding properties makes it a valuable tool for medicinal chemists seeking to develop novel treatments for human diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.